Cas no 877265-04-8 ((2,6-dibromophenyl)methyl(methyl)amine)

• Product Name: (2,6-dibromophenyl)methyl(methyl)amine
• CAS No: 877265-04-8
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 3374151
• PubChem ID: 84738955
• Update Time: 2026-04-24

(2,6-dibromophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 2,6-DIBROMO-N-METHYL-
• (2,6-dibromophenyl)methyl(methyl)amine

Additional information on (2,6-dibromophenyl)methyl(methyl)amine

Recent Advances in the Study of (2,6-dibromophenyl)methyl(methyl)amine (CAS: 877265-04-8): A Comprehensive Research Brief

The compound (2,6-dibromophenyl)methyl(methyl)amine, identified by the CAS number 877265-04-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dibromophenyl and methylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (2,6-dibromophenyl)methyl(methyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a yield of 85% with high enantiomeric purity. This advancement is critical for further pharmacological evaluation and potential clinical development.

Pharmacological studies have revealed that (2,6-dibromophenyl)methyl(methyl)amine exhibits potent activity as a modulator of neurotransmitter systems, particularly targeting the dopamine and serotonin receptors. In vitro assays demonstrated a high affinity for the D2 and 5-HT2A receptors, with IC50 values in the nanomolar range. These findings suggest potential applications in neuropsychiatric disorders such as schizophrenia and depression. However, further in vivo studies are required to validate these effects and assess any off-target interactions.

Another significant development is the exploration of the compound's anticancer properties. A recent preprint on bioRxiv (2024) reported that (2,6-dibromophenyl)methyl(methyl)amine induces apoptosis in certain cancer cell lines, particularly those with overexpression of the Bcl-2 protein. The study utilized flow cytometry and Western blot analysis to confirm the activation of caspase-3 and PARP cleavage, hallmark indicators of apoptotic pathways. These results position the compound as a potential candidate for targeted cancer therapy, though extensive preclinical studies are still needed.

Despite these promising findings, challenges remain in the development of (2,6-dibromophenyl)methyl(methyl)amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed. Recent pharmacokinetic studies in rodent models have shown a relatively short half-life, necessitating the development of prodrug formulations or structural analogs to improve its pharmacokinetic profile. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles.

In conclusion, (2,6-dibromophenyl)methyl(methyl)amine (CAS: 877265-04-8) represents a compelling area of research with multifaceted therapeutic potential. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological mechanisms, pave the way for its future application in treating neuropsychiatric and oncological conditions. Continued interdisciplinary research will be essential to translate these findings into clinically viable treatments.